Cas no 2228168-48-5 (tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate
• CAS No: 2228168-48-5
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6165931
• PubChem ID: 165836487
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate
• EN300-1901589
• 2228168-48-5
• tert-butyl N-[3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propyl]carbamate

• Inchi： 1S/C13H24N4O2/c1-9-8-17(5)16-11(9)10(6-14)7-15-12(18)19-13(2,3)4/h8,10H,6-7,14H2,1-5H3,(H,15,18)
• InChI Key： JYQPHZGZSZIGKA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C(C)=CN(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate

tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate, with the CAS number 2228168-48-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound is notable for its unique chemical structure, which combines a tert-butyl carbamate group with a substituted pyrazole ring system. The presence of the amino group and the dimethyl substitution on the pyrazole ring further enhances its potential for diverse applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. In particular, the dimethyl substitution at positions 1 and 4 of the pyrazole ring imparts unique electronic properties, making it an attractive target for drug design. Researchers have explored its potential as a kinase inhibitor, with promising results in preclinical models of cancer and inflammatory diseases.

The synthesis of tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. This is followed by functionalization to introduce the amino group and subsequent coupling with the tert-butyl carbamate moiety. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's bioactivity.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on several key enzymes involved in disease pathways. For instance, it has shown remarkable activity against tyrosine kinases, which are critical in cell signaling and proliferation. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating autoimmune disorders. Recent advancements in computational chemistry have further elucidated its binding modes and interaction profiles with target proteins, providing deeper insights into its mechanism of action.

The application of this compound extends beyond pharmacology into materials science. Its unique structure allows for potential use in polymer synthesis and as a building block for advanced materials. Researchers are exploring its role in creating stimuli-responsive polymers, which can adapt to environmental changes such as temperature or pH levels. This dual functionality underscores its versatility and broad applicability across multiple scientific domains.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less complex molecules, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, tert-butyl N-3-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)propylcarbamate represents a significant advancement in chemical synthesis and application. Its unique structure and diverse functional groups make it a valuable tool in both therapeutic development and materials science. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in addressing complex scientific challenges.